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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical

properties of N-Methylcyclohexylamine, specifically its boiling and melting points. The

information presented herein is curated for researchers, scientists, and professionals in the

field of drug development who require precise data for modeling, synthesis, and formulation.

This document summarizes key quantitative data, outlines standardized experimental protocols

for the determination of these properties, and provides a visual representation of the

compound's phase transitions.

Physicochemical Data Summary
N-Methylcyclohexylamine is a secondary aliphatic amine that exists as a clear, colorless to

light yellow liquid at standard temperature and pressure.[1][2][3] Its physical state is dictated by

its melting and boiling points, which are critical parameters for its handling, storage, and

application in various chemical processes. The quantitative data for these properties are

summarized in the table below.
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Property Value Notes

Boiling Point 149 °C

At standard atmospheric

pressure (760 mmHg). Some

sources report values of 146.5

°C or 147 °C.[4][5]

Melting Point -7 to -9 °C

This range indicates the

temperature of transition from

a solid to a liquid state.[4]

Molecular Formula C₇H₁₅N

Molecular Weight 113.20 g/mol

Density 0.868 g/mL at 25 °C [5]

Flash Point 29 °C [6]

Appearance
Clear, colorless to pale yellow

liquid
[2][3]

Experimental Protocols
The determination of the boiling and melting points of N-Methylcyclohexylamine follows

standardized methodologies to ensure accuracy and reproducibility. The following are detailed

experimental protocols based on established guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD).

Determination of Boiling Point (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[7][8] Several methods can be employed for this

determination.

1. Ebulliometer Method:

Apparatus: An ebulliometer equipped with a condenser and a temperature-measuring device

(e.g., a calibrated thermometer or thermocouple).
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Procedure:

The sample of N-Methylcyclohexylamine is placed in the ebulliometer.

The apparatus is heated, and the liquid is brought to a steady boil.

The temperature of the vapor-liquid equilibrium is recorded as the boiling point. The

reading should be taken when the temperature has remained stable for a set period.

The atmospheric pressure is recorded at the time of the measurement. If the pressure

deviates from standard pressure (101.325 kPa), a pressure correction should be applied.

2. Dynamic Method (Vapor Pressure Method):

Apparatus: A suitable apparatus for measuring vapor pressure as a function of temperature.

Procedure:

The sample is placed in the apparatus, and the pressure is reduced.

The sample is heated, and the temperature at which boiling occurs is recorded for a given

pressure.

This process is repeated at various pressures.

The boiling point at standard pressure is determined by interpolation from the vapor

pressure-temperature curve.

3. Distillation Method:

Apparatus: Standard distillation apparatus with a flask, condenser, and a calibrated

thermometer.

Procedure:

A measured volume of N-Methylcyclohexylamine is placed in the distillation flask.
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The liquid is heated to its boiling point, and the temperature of the vapor that distills is

recorded.

The temperature range from the point at which the first drop of distillate falls into the

condenser to the point at which the highest temperature is reached is recorded. The

boiling point is typically reported as a range.

Determination of Melting Point (OECD Guideline 102)
The melting point is the temperature at which a substance transitions from a solid to a liquid

phase.[9][10][11] For a pure crystalline solid, this transition occurs over a narrow temperature

range.

1. Capillary Tube Method:

Apparatus: A melting point apparatus with a heated block or bath, a calibrated thermometer,

and glass capillary tubes.

Procedure:

A small, finely powdered sample of solidified N-Methylcyclohexylamine is packed into a

thin-walled capillary tube, sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first signs of melting are observed and the temperature at

which the last solid particle disappears are recorded. This range is reported as the melting

point.[12]

2. Differential Scanning Calorimetry (DSC):

Apparatus: A differential scanning calorimeter.

Procedure:
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A small, weighed amount of the sample is placed in a sample pan.

The sample is subjected to a controlled temperature program (heating at a constant rate).

The difference in heat flow between the sample and a reference pan is measured as a

function of temperature.

The melting point is determined from the resulting thermogram, typically as the onset

temperature or the peak temperature of the melting endotherm.

Phase Transition Diagram
The following diagram illustrates the logical relationship between the physical states of N-
Methylcyclohexylamine as a function of temperature, based on its melting and boiling points

at standard pressure.

Solid State

Liquid State

Melting
(-7 to -9 °C) Freezing

Gaseous State
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Caption: Phase transitions of N-Methylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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